Cas no 1333518-64-1 (N-(cyanomethyl)-2-(4-fluorophenyl)methyl-1,3-thiazole-5-carboxamide)

• Product Name: N-(cyanomethyl)-2-(4-fluorophenyl)methyl-1,3-thiazole-5-carboxamide
• CAS No: 1333518-64-1
• MF: C₁₃H₁₀FN₃OS
• MW: 275.301404476166
• CID: 6614560
• PubChem ID: 53594817
• Update Time: 2025-05-21

N-(cyanomethyl)-2-(4-fluorophenyl)methyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2-(4-fluorophenyl)methyl-1,3-thiazole-5-carboxamide
• 1333518-64-1
• EN300-26687721
• AKOS033007950
• N-(cyanomethyl)-2-[(4-fluorophenyl)methyl]-1,3-thiazole-5-carboxamide
• Z1049815044

• Inchi： 1S/C13H10FN3OS/c14-10-3-1-9(2-4-10)7-12-17-8-11(19-12)13(18)16-6-5-15/h1-4,8H,6-7H2,(H,16,18)
• InChI Key： LVYVHGPUFRFQDI-UHFFFAOYSA-N
• SMILES： S1C(C(NCC#N)=O)=CN=C1CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 275.05286129g/mol
• Monoisotopic Mass: 275.05286129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on N-(cyanomethyl)-2-(4-fluorophenyl)methyl-1,3-thiazole-5-carboxamide

N-(cyanomethyl)-2-(4-fluorophenyl)methyl-1,3-thiazole-5-carboxamide: A Comprehensive Overview

The compound with CAS No. 1333518-64-1, commonly referred to as N-(cyanomethyl)-2-(4-fluorophenyl)methyl-1,3-thiazole-5-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a thiazole ring system, a fluorophenyl group, and a cyanomethyl substituent. These structural features contribute to its intriguing chemical properties and make it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The presence of the fluorophenyl group in this compound adds electronic diversity to the molecule, enhancing its ability to interact with biological targets. Furthermore, the cyanomethyl substituent introduces additional functional groups that can be exploited for further chemical modifications or bioconjugation purposes.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Researchers have demonstrated that thiazole-based compounds can exhibit significant activity against various enzymes and receptors involved in disease pathways. For instance, studies have shown that analogs of this compound can inhibit kinases and proteases, making them valuable candidates for therapeutic interventions.

In addition to its pharmacological applications, N-(cyanomethyl)-2-(4-fluorophenyl)methyl-1,3-thiazole-5-carboxamide has also been explored for its role in materials science. The thiazole ring system is known for its stability and ability to form supramolecular structures, which could be harnessed in the development of advanced materials such as sensors or self-healing polymers.

From a synthetic perspective, the preparation of this compound involves a series of intricate reactions that highlight the versatility of modern organic chemistry techniques. The synthesis typically begins with the preparation of the thiazole core, followed by the introduction of the fluorophenyl and cyanomethyl groups through carefully designed coupling reactions. The optimization of these reaction conditions has been a focus of recent research efforts to improve yield and purity.

Moreover, computational studies have played a pivotal role in understanding the electronic properties and reactivity of this compound. Advanced molecular modeling techniques have provided insights into its three-dimensional structure and interaction patterns with potential biological targets. These findings have not only enhanced our understanding of the compound's behavior but also guided further experimental work.

In conclusion, N-(cyanomethyl)-2-(4-fluorophenyl)methyl-1,3-thiazole-5-carboxamide represents a fascinating example of how structural diversity can lead to multifaceted applications in chemistry and biology. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic advancements and industrial innovations.